Cas no 164342-38-5 (3-(ETHOXYMETHYLENE)-1 1 1-TRIFLUORO-2 4&)

• Product name: 3-(ETHOXYMETHYLENE)-1 1 1-TRIFLUORO-2 4&
• CAS No: 164342-38-5
• MF: C₈H₉O₃F₃
• MW: 210.15046
• CID: 904813
• PubChem ID: 4460492

3-(ETHOXYMETHYLENE)-1 1 1-TRIFLUORO-2 4& Chemical and Physical Properties

Names and Identifiers

• 3-(ETHOXYMETHYLENE)-1 1 1-TRIFLUORO-2 4&
• 3-(ethoxymethylidene)-1,1,1-trifluoropentane-2,4-dione
• 3-(Ethoxymethylene)-1,1,1-trifluoro-2,4-pentanedione, mixture of cis and trans
• 3-(ethoxy-methylidene)-1,1,1-trifluoropentane-2,4-dione
• DTXSID00403512
• 2,4-PENTANEDIONE, 3-(ETHOXYMETHYLENE)-1,1,1-TRIFLUORO-
• OAKSAOZUARKSRJ-UHFFFAOYSA-N
• 164342-38-5

• Inchi： InChI=1S/C8H9F3O3/c1-3-14-4-6(5(2)12)7(13)8(9,10)11/h4H,3H2,1-2H3
• InChI Key： OAKSAOZUARKSRJ-UHFFFAOYSA-N
• SMILES： CCOC=C(C(=O)C)C(=O)C(F)(F)F

Computed Properties

• Exact Mass: 210.05037
• Monoisotopic Mass: 210.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Tautomer Count: 2
• XLogP3: 1.5
• Surface Charge: 0
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.247 g/mL at 25 °C(lit.)
• Boiling Point: 237 °C(lit.)
• Flash Point: 106 °C
• Refractive Index: n20/D 1.439(lit.)
• PSA: 43.37

3-(ETHOXYMETHYLENE)-1 1 1-TRIFLUORO-2 4& Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：